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Compound of Interest

Compound Name: Luteolin 7-glucuronide

Cat. No.: B191770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Luteolin 7-glucuronide, a prominent flavonoid glycoside, is a significant metabolite of luteolin

found in a variety of medicinal plants.[1] This document provides a detailed technical guide on

its chemical structure, physicochemical properties, and known biological activities. It includes a

summary of its spectroscopic data, an overview of its role in cellular signaling, and generalized

experimental protocols for its isolation and analysis. This information is intended to serve as a

valuable resource for researchers and professionals engaged in the fields of natural product

chemistry, pharmacology, and drug development.

Chemical Identity and Structure
Luteolin 7-glucuronide, systematically known as (2S,3S,4S,5R,6S)-6-[2-(3,4-

dihydroxyphenyl)-5-hydroxy-4-oxochromen-7-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid, is

a conjugate of the flavone luteolin and glucuronic acid.[2] The glucuronic acid moiety is

attached at the 7-position of the luteolin backbone, a common biotransformation that enhances

water solubility.[3]

Chemical Structure:

2D Structure:
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3D Conformer:

alt text

Table 1: Chemical Identifiers
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Identifier Value Source

IUPAC Name

(2S,3S,4S,5R,6S)-6-[2-(3,4-

dihydroxyphenyl)-5-hydroxy-4-

oxochromen-7-yl]oxy-3,4,5-

trihydroxyoxane-2-carboxylic

acid

[2]

CAS Number 29741-10-4 [2]

Molecular Formula C₂₁H₁₈O₁₂

Molecular Weight 462.36 g/mol

InChI Key
VSUOKLTVXQRUSG-

ZFORQUDYSA-N

SMILES

C1=CC(=C(C=C1C2=CC(=O)

C3=C(C=C(C=C3O2)OC4C(C(

C(C(O4)C(=O)O)O)O)O)O)O)

O

PubChem CID 5280601

Physicochemical and Spectroscopic Properties
Luteolin 7-glucuronide typically presents as a yellow crystalline or amorphous powder. Its

solubility is noted in organic solvents such as methanol, ethanol, and DMSO.

Table 2: Physicochemical Properties

Property Value Source

Physical Description Yellow powder

Solubility
Soluble in methanol, ethanol,

DMSO, and pyridine.

UV-Vis λmax 256, 353 nm

Table 3: Mass Spectrometry Data
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Spectra ID Type
Precursor
Type

Precursor
m/z

Key
Fragments
(m/z)

Source

2227171
MS-MS

(Positive)
- -

287.055

(100%),

153.016

(2.18%)

2227549
MS-MS

(Negative)
- -

285.04

(100%),

461.0706

(95.55%)

VF-NPL-

QTOF001349
LC-MS [M+H]⁺ 463.0871

287.055

(100%)

VF-NPL-

QTOF001348
LC-MS [M+H]⁺ 463.0871

287.0547

(100%)

Note: Detailed 1D and 13C NMR spectral data can be found in specialized chemical

databases, though a comprehensive interpretation is beyond the scope of this document.

Biological Activities and Signaling Pathways
Luteolin 7-glucuronide exhibits a range of biological activities, including anti-inflammatory,

antioxidant, and enzyme inhibitory effects. It has been shown to scavenge DPPH radicals with

an IC₅₀ of 80.6 μM. Furthermore, it inhibits enzymes such as porcine α-amylase (IC₅₀ = 61.5

μM), yeast α-glucosidase (IC₅₀ = 14.7 μM), and rat aldose reductase (IC₅₀ = 0.7 μM).

A key area of its biological action is in the modulation of inflammatory pathways. Luteolin 7-
glucuronide has been observed to suppress the expression of iNOS and COX-2 and inhibit

the release of LPS-induced cytokines in RAW 264.7 macrophages. This anti-inflammatory

effect is mediated, in part, through the inhibition of TAK1 and the activation of the Nrf2 pathway.
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Anti-inflammatory and antioxidant signaling pathway of Luteolin 7-glucuronide.

Experimental Protocols
The isolation and purification of Luteolin 7-glucuronide from plant sources typically involve

chromatographic techniques. A generalized workflow is presented below.

General Protocol for Isolation and Purification:

Extraction: The plant material is dried, powdered, and extracted with a suitable solvent such

as methanol or ethanol.

Preliminary Fractionation: The crude extract is subjected to liquid-liquid partitioning or

preliminary column chromatography to separate compounds based on polarity.

Chromatographic Purification: The flavonoid-rich fraction is further purified using techniques

like column chromatography with macroporous adsorption resin, followed by gel permeation

chromatography (e.g., Sephadex).

Fine Purification: Final purification is often achieved through preparative Thin-Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Structural Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods such as UV-Vis, NMR (¹H and ¹³C), and Mass Spectrometry.
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Generalized workflow for the isolation and purification of Luteolin 7-glucuronide.
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Conclusion
Luteolin 7-glucuronide is a flavonoid of significant interest due to its widespread occurrence

and diverse biological activities. Its anti-inflammatory and antioxidant properties, coupled with

its role as a major metabolite of luteolin, make it a compelling candidate for further investigation

in the context of phytopharmaceuticals and drug discovery. The information presented in this

guide provides a foundational understanding of its chemical and biological characteristics,

serving as a resource to facilitate future research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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